Cas no 1152915-60-0 (4-[(2-methylpentyl)amino]cyclohexan-1-ol)

• Product Name: 4-[(2-methylpentyl)amino]cyclohexan-1-ol
• CAS No: 1152915-60-0
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5215413
• PubChem ID: 43201181
• Update Time: 2026-03-06

4-[(2-methylpentyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(2-methylpentyl)amino]cyclohexan-1-ol

• Inchi： 1S/C12H25NO/c1-3-4-10(2)9-13-11-5-7-12(14)8-6-11/h10-14H,3-9H2,1-2H3
• InChI Key： MLBGRZRRQIRMIF-UHFFFAOYSA-N
• SMILES： C1(O)CCC(NCC(C)CCC)CC1

Additional information on 4-[(2-methylpentyl)amino]cyclohexan-1-ol

Professional Introduction to 4-[(2-methylpentyl)amino]cyclohexan-1-ol (CAS No. 1152915-60-0)

4-[(2-methylpentyl)amino]cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1152915-60-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclohexane backbone substituted with an amino group and an (2-methylpentyl) side chain, exhibits unique structural and chemical properties that make it a valuable candidate for further exploration in medicinal chemistry. The combination of a rigid cyclic structure and a flexible alkyl chain provides a versatile scaffold for designing novel bioactive molecules.

The synthesis of 4-[(2-methylpentyl)amino]cyclohexan-1-ol involves multi-step organic transformations, including nucleophilic substitution reactions, reduction processes, and functional group interconversions. The presence of the (2-methylpentyl) moiety introduces steric bulk and potential hydrophobic interactions, which can influence the compound's solubility, bioavailability, and binding affinity to biological targets. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize the yield and purity of this compound, ensuring its suitability for preclinical and clinical studies.

In recent years, 4-[(2-methylpentyl)amino]cyclohexan-1-ol has garnered attention due to its potential pharmacological activity. Preliminary in vitro studies suggest that this compound may exhibit modulatory effects on various biological pathways, including neurotransmitter systems and inflammatory responses. The cyclohexane ring's conformational flexibility allows for multiple binding orientations, which could enhance interactions with protein targets. Furthermore, the amino group provides a site for further derivatization, enabling the development of analogs with enhanced potency or selectivity.

One of the most compelling aspects of 4-[(2-methylpentyl)amino]cyclohexan-1-ol is its structural similarity to known pharmacophores found in therapeutic agents. This similarity suggests that it may serve as a lead compound for drug development programs targeting neurological disorders, pain management, or immunomodulation. Researchers have leveraged computational modeling techniques to predict potential binding modes of this molecule with target proteins, such as enzymes and receptors involved in disease pathways. These simulations have highlighted key interactions that could be exploited to optimize its pharmacological profile.

The chemical stability of 4-[(2-methylpentyl)amino]cyclohexan-1-ol is another critical factor in its pharmaceutical relevance. The compound's resistance to degradation under physiological conditions ensures prolonged activity in biological systems. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to confirm its molecular structure and purity. These methods provide essential data for characterizing the compound's behavior in drug formulations and storage conditions.

Recent advancements in biocatalysis have opened new avenues for the sustainable production of 4-[(2-methylpentyl)amino]cyclohexan-1-ol. Enzymatic approaches offer a greener alternative to traditional synthetic routes by reducing waste generation and minimizing energy consumption. For instance, transaminases have been employed to introduce the (2-methylpentyl)amino group efficiently, while lipases have been used for selective hydrolysis reactions. These biocatalytic methods align with the growing emphasis on environmentally conscious pharmaceutical manufacturing.

The pharmacokinetic properties of 4-[(2-methylpentyl)amino]cyclohexan-1-ol are under active investigation to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). In vivo studies in animal models have provided insights into its bioavailability and systemic clearance rates. These findings are crucial for determining optimal dosing regimens and predicting potential side effects in humans. Additionally, metabolic stability studies have identified key enzymatic pathways involved in its degradation, which can guide efforts to improve its bioavailability through structure-based drug design.

The role of 4-[(2-methylpentyl)amino]cyclohexan-1-ol in addressing unmet medical needs remains an area of active research. Its unique structural features position it as a promising candidate for treating conditions characterized by dysregulated neurotransmitter activity or inflammatory responses. Ongoing clinical trials are evaluating derivatives of this compound for their efficacy in neurological disorders such as Parkinson's disease and Alzheimer's disease. Preliminary results indicate that certain analogs exhibit neuroprotective properties without significant off-target effects.

Future directions in the study of 4-[(2-methylpentyl)amino]cyclohexan-1-ol include exploring its potential as an intermediate in combinatorial chemistry libraries or as a building block for peptidomimetics. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel derivatives with enhanced pharmacological properties. By leveraging high-throughput screening technologies and artificial intelligence-driven virtual screening, researchers aim to uncover new therapeutic applications for this versatile molecule.

In conclusion,4-[(2-methylpentyl)amino]cyclohexan-l -ol (CAS No. 1152915 - 60 - 0 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features , synthetic accessibility ,and promising pharmacological activity . Further research is warranted to fully elucidate its therapeutic potential , optimize its pharmacokinetic profile ,and translate these findings into clinical applications .The continued exploration of this compound will contribute valuable insights into drug design strategies targeting neurological diseases , pain syndromes ,and inflammatory disorders . p>